2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide

• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 2-(5-methyl-1,2-benzoxazol-3-yl)-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C20H16N2O2/c1-13-6-9-19-17(10-13)18(22-24-19)12-20(23)21-16-8-7-14-4-2-3-5-15(14)11-16/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: WMWMAYDLHZZAKB-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)ON=C2CC(=O)NC3=CC4=CC=CC=C4C=C3

Description

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide, also known as BINA, is a potent and selective inhibitor of the histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF). It has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and inflammatory disorders.

Mechanism of Action

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide inhibits the HAT activity of p300/CBP-associated factor (PCAF) by binding to its bromodomain. This results in the inhibition of histone acetylation and the regulation of gene expression. 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has also been shown to inhibit the acetylation of non-histone proteins, such as p53 and NF-κB, which are involved in cell cycle regulation and inflammation.
Biochemical and Physiological Effects:
2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has been shown to have a wide range of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, reduce neuroinflammation and oxidative stress in neurodegenerative diseases, and suppress inflammation and immune responses in inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide is its selectivity for p300/CBP-associated factor (PCAF), which allows for targeted inhibition of histone acetylation. However, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has also been found to have off-target effects on other bromodomain-containing proteins, which may limit its specificity. Another limitation of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several potential future directions for research on 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide. One area of interest is the development of more potent and selective inhibitors of p300/CBP-associated factor (PCAF) for cancer and neurodegenerative disease treatment. Another area of interest is the investigation of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide's effects on epigenetic regulation and gene expression in other diseases, such as cardiovascular disease and diabetes. Additionally, the development of novel formulations and delivery systems for 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide may improve its solubility and bioavailability for in vivo studies.

Synthesis Methods

The synthesis of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide involves the reaction of 5-methyl-3-hydroxybenzisoxazole with 2-naphthylacetyl chloride in the presence of triethylamine and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in dichloromethane. The resulting product is then purified by column chromatography to obtain 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide as a white solid.

Scientific Research Applications

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor angiogenesis. It has also been found to enhance the efficacy of chemotherapy drugs in cancer treatment.
In neurodegenerative disease research, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. It has also been found to have neuroprotective effects in models of Parkinson's disease and Huntington's disease.
In inflammatory disorder research, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has been shown to reduce inflammation and improve symptoms in animal models of rheumatoid arthritis and inflammatory bowel disease.